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Compound Focus: C.I. Vat Green 9

CAS No.: 6369-65-9

Cat. No.: S1895427

Get Quote

Technical Profile of C.I. Vat Green 9

The table below summarizes the key chemical properties and fastness characteristics of C.I. Vat Green 9 as

gathered from the search results [1] [2] [3]:

Property Description / Value

CI Name / Number C.I. Vat Green 9 / C.I. 59850 [1]

CAS Registry
Number

6369-65-9 / 28780-10-1 [1]

Molecular
Structure

Violanthrone [1]

Appearance Black powder [1] [3]

Solubility Insoluble in water and ethanol; soluble in o-chlorophenol and xylene; slightly

soluble in acetone and pyridine [1] [3]

Color Reaction Dark purple in concentrated sulfuric acid; SAP green in concentrated nitric acid

[1]

Leuco Form
(Alkaline)

Purple [1] [3]
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Property Description / Value

Light Fastness 7 (AATCC, excellent) [3]

Wash Fastness
(Stain)

CO: 3-4, VI: 3 [3]

Rubbing Fastness Dry: 4, Wet: 3 [3]

General Applications: The dye is suitable for cotton, viscose, silk, and wool dyeing, and is particularly

effective for deep shades and can be oxidized to a black color [1] [3].

Vat Dye Application Workflow

The following diagram illustrates the core process for applying vat dyes, which is consistent across different

fiber types though specific parameters will vary.
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Start: Insoluble Vat Dye

Reduction in Alkaline Bath
(e.g., with NaOH)

Converts dye to soluble 'leuco' form

Fiber Immersion
Soluble leuco dye penetrates fibers

Oxidation (Exposure to Air)
Regenerates insoluble dye inside fibers

After-Treatment
(Rinsing, Soaping, Drying)

End: Fixed Dye on Fiber

Click to download full resolution via product page

Protocol Considerations for Different Fibers

The general workflow above must be adapted based on the target fiber. The table below outlines key

considerations for different materials.
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Fiber Type Key Application Considerations

Cotton & Viscose
(Cellulose)

Standard application; stable in strong alkaline conditions (e.g., NaOH)
required for reduction [4] [3].

Silk & Wool (Protein) Requires mild alkali (e.g., soda ash) and potentially lower temperatures to
prevent fiber damage and strength loss [4].

Notes on Practical Application and Current Research

Finishing Process: After oxidation, thorough rinsing is crucial. For cellulose fibers, a final boil with a
neutral detergent (e.g., Synthrapol) helps remove any unfixed surface dye and improves fastness [5].

Sustainability Focus: Current research is exploring electrochemical reduction to replace sodium
dithionite, thereby eliminating sulfate/sulfite waste. This method shows promise for cleaner

production, though it is primarily at the R&D stage [6].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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application-viscose-silk-wool]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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